Cas no 1270473-91-0 (1-(1-Benzofuran-3-yl)ethan-1-amine)

• Product Name: 1-(1-Benzofuran-3-yl)ethan-1-amine
• CAS No: 1270473-91-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5055169
• PubChem ID: 55293526
• Update Time: 2025-07-27

1-(1-Benzofuran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-3-yl)ethan-1-amine
• 1-(1-benzofuran-3-yl)ethanamine
• 1-(1-Benzofuran-3-yl)ethan-1-amine

• Inchi： 1S/C10H11NO/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7H,11H2,1H3
• InChI Key： IMDAWZCPOGRWLC-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC1=2)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 255.0±15.0 °C at 760 mmHg
• Flash Point: 108.0±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(1-Benzofuran-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-Benzofuran-3-yl)ethan-1-amine

Introduction to 1-(1-Benzofuran-3-yl)ethan-1-amine (CAS No. 1270473-91-0)

1-(1-Benzofuran-3-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1270473-91-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a benzofuran core linked to an ethylamine moiety, making it a structurally intriguing molecule with potential applications in drug discovery and molecular pharmacology.

The benzofuran scaffold, a prominent aromatic system in natural products and synthetic chemistry, contributes to the compound's unique electronic and steric properties. The presence of an amine group at the C1 position of the benzofuran ring enhances its reactivity, enabling diverse chemical modifications and functionalizations. Such structural features are often exploited in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, 1-(1-Benzofuran-3-yl)ethan-1-amine has garnered attention due to its pharmacological profile. Preclinical studies have suggested that this compound exhibits promising interactions with certain enzymatic and receptor targets, which are relevant to conditions such as pain modulation, neurodegeneration, and immunoregulation. The benzofuran moiety is known to engage with biological systems through π-stacking interactions and hydrogen bonding, while the amine group serves as a key pharmacophore for further derivatization.

The synthesis of 1-(1-Benzofuran-3-yl)ethan-1-amine typically involves multi-step organic transformations, including nucleophilic substitution reactions, condensation processes, and cyclization methodologies. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the preparation of this intermediate, ensuring high yield and purity. These synthetic advancements are critical for large-scale production and structural optimization efforts.

Recent research highlights the compound's potential in modulating neurotransmitter systems. For instance, studies indicate that derivatives of 1-(1-Benzofuran-3-yl)ethan-1-amine may interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. Additionally, the benzofuran core has been investigated for its anti-inflammatory properties, with preliminary data suggesting inhibitory effects on key pro-inflammatory cytokines.

The pharmacokinetic behavior of 1270473-91-0 is another area of active investigation. Its metabolic stability, solubility in biological fluids, and distribution patterns are being scrutinized to assess its suitability for therapeutic applications. Computational modeling techniques have been utilized to predict drug-like properties, aiding in the rational design of more potent analogs with improved pharmacokinetic profiles.

In the context of drug development pipelines, 1-(1-Benzofuran-3-yl)ethan-1-amine serves as a valuable building block for medicinal chemists. Its versatility allows for the generation of libraries of analogs through structural diversification while maintaining core pharmacophoric elements. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel lead compounds with enhanced efficacy and reduced side effects.

The role of CAS No 1270473-91-0 in academic and industrial research underscores its importance as a scaffold for innovation. Collaborative efforts between academia and pharmaceutical companies have led to innovative synthetic strategies and novel derivatives with tailored biological activities. These collaborations highlight the compound's significance as a starting point for exploring new therapeutic modalities.

Future directions in the study of 1-(1-Benzofuran-3-yl)ethan-1-amine include exploring its role in disease models and conducting more extensive clinical trials to validate its therapeutic potential. Advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy continue to enhance our understanding of its molecular interactions and mechanisms of action.

Overall, 1270473-91-0 represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant biological relevance. Its unique combination of chemical features positions it as a cornerstone in pharmaceutical research, driving progress toward new treatments for complex diseases.